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Compound of Interest

Compound Name: 2-Fluorobenzoic Acid-d4

Cat. No.: B589444

In-Depth Technical Guide: 2-Fluorobenzoic Acid-
d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Fluorobenzoic Acid-d4, a
stable isotope-labeled compound crucial for quantitative analysis in research and drug
development.

Core Compound Data

Quantitative data for 2-Fluorobenzoic Acid-d4 is summarized in the table below for easy
reference.
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Property Value

CAS Number 646502-89-8[1][2]
Molecular Weight 144.14[1][2]
Molecular Formula C7HD4FO2[1][2]

Benzoic-2,3,4,5-d4 acid, 6-fluoro-; 2-

Synonyms fluorobenzoic-3,4,5,6-d4 Acid; o-Fluorobenzoic
Acid-d4
Isotopic Enrichment >98 atom % D

Primary Application: Internal Standard in Mass
Spectrometry

2-Fluorobenzoic Acid-d4 is the deuterated form of 2-Fluorobenzoic acid.[3][4] Its primary and
critical application in a scientific setting is as a stable isotope-labeled (SIL) internal standard for
quantitative analysis using mass spectrometry (MS), often coupled with chromatography
techniques like liquid chromatography (LC-MS).

The use of a deuterated internal standard is considered the gold standard in quantitative mass
spectrometry for several reasons:

o Compensates for Variability: It corrects for variations that can occur during sample
preparation, extraction, and instrument analysis.

» Mimics Analyte Behavior: Being chemically almost identical to the non-labeled analyte, it
behaves similarly during extraction and chromatographic separation.

o Corrects for Matrix Effects: It helps to compensate for ion suppression or enhancement
caused by other components in the sample matrix, which is a common challenge in complex
biological samples.

One specific application noted is its use as a labeled intermediate for the analysis of
Meclofenamic Acid.[2]
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Experimental Workflow: Quantitative Analysis using
a Deuterated Internal Standard

The following diagram illustrates a typical workflow for a quantitative analysis experiment, such
as a pharmacokinetic study, employing a deuterated internal standard like 2-Fluorobenzoic
Acid-d4. This process ensures high accuracy and precision in the final concentration
measurement of the target analyte.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.

e

~

Sample Preparation

Biological Sample
(e.g., Plasma, Urine)

:

Spike with Known Amount of
2-Fluorobenzoic Acid-d4

l

Analyte Extraction
(e.g., LLE, SPE)

J

I
Injetltt Extract

4 Instrumental Analysis )

LC Separation

:

Mass Spectrometry
Detection (MS/MS)

-

—_/

I
Genf%rate Data

4 Data Processing

Peak Integration
(Analyte & 1IS)

Calculate Peak Area Ratio
(Analyte / 1S)

Quantify Analyte Concentration
using Calibration Curve

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b589444?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Fluorobenzoic Acid-d4 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589444#2-fluorobenzoic-acid-d4-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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